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Compound of Interest

Compound Name: Undecanoic-11,11,11-d3 Acid

Cat. No.: B15128792 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

comprehensive information on Undecanoic-11,11,11-d3 Acid, including its chemical

properties, suppliers, and its application in studying the antifungal mechanisms of undecanoic

acid. This document outlines detailed experimental protocols and visualizes key signaling

pathways to facilitate further research and development in this area.

Core Compound Details
Undecanoic-11,11,11-d3 Acid is a deuterated form of undecanoic acid, a saturated fatty acid

with known antifungal properties. The stable isotope labeling allows for its use as a tracer in

metabolic studies and for quantitative analysis in complex biological matrices.

Property Value Reference

CAS Number 1219802-11-5 [1][2][3]

Molecular Formula C₁₁D₃H₁₉O₂ [1]

Molecular Weight 189.31 g/mol [1]

Unlabeled CAS Number 112-37-8 [1][3]

Purity
Typically ≥98% chemical purity,

≥99 atom % D
[1]
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Suppliers
A number of chemical suppliers provide Undecanoic-11,11,11-d3 Acid for research purposes.

Notable suppliers include:

LGC Standards[1][4]

MedchemExpress[3]

CDN Isotopes (available through distributors like Fisher Scientific)

Antifungal Mechanism of Undecanoic Acid
Undecanoic acid exerts its antifungal effects through a multi-faceted approach, primarily

targeting the integrity and function of the fungal cell.[5][6] Its deuterated counterpart is an

invaluable tool for elucidating these mechanisms. The proposed mechanisms of action include:

Disruption of Fungal Cell Membrane: Undecanoic acid integrates into the lipid bilayer of the

fungal cell membrane, leading to destabilization and increased permeability. This results in

the leakage of essential intracellular components and ultimately, cell death.

Inhibition of Ergosterol Synthesis: Ergosterol is a vital component of the fungal cell

membrane, analogous to cholesterol in mammalian cells. Undecanoic acid can interfere with

the biosynthesis of ergosterol, further compromising membrane integrity and function.

Induction of Oxidative Stress: The presence of undecanoic acid can lead to an increase in

reactive oxygen species (ROS) within the fungal cell.[5] This oxidative stress damages

cellular components, including lipids, proteins, and nucleic acids.

Modulation of Fungal Metabolism: Undecanoic acid has been shown to affect the expression

of genes crucial for fungal virulence and metabolism.[5][6]

Experimental Protocols
The use of Undecanoic-11,11,11-d3 Acid as a tracer allows for detailed investigation of the

uptake, metabolism, and mechanism of action of undecanoic acid in fungal cells. Below are

representative experimental protocols.
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Protocol 1: Fungal Uptake and Metabolism Analysis
using GC-MS
This protocol outlines a method to quantify the uptake and metabolic fate of Undecanoic-
11,11,11-d3 Acid in a fungal culture.

1. Fungal Culture Preparation:

Culture the fungal species of interest (e.g., Trichophyton rubrum) in a suitable liquid medium
to mid-logarithmic phase.
Harvest the fungal cells by centrifugation and wash twice with sterile phosphate-buffered
saline (PBS).
Resuspend the cells in fresh medium to a defined density.

2. Incubation with Deuterated Undecanoic Acid:

Prepare a stock solution of Undecanoic-11,11,11-d3 Acid in a suitable solvent (e.g.,
DMSO).
Add the deuterated undecanoic acid to the fungal culture to a final concentration relevant for
its antifungal activity.
Incubate the culture for various time points (e.g., 0, 1, 4, 8, 24 hours).

3. Lipid Extraction:

At each time point, harvest a sample of the fungal culture.
Perform a total lipid extraction using a modified Bligh-Dyer method with a solvent system
containing chloroform, methanol, and water.
Add a known amount of an internal standard (e.g., heptadecanoic acid) to the extraction
mixture for quantification.

4. Derivatization and GC-MS Analysis:

Evaporate the lipid extract to dryness under a stream of nitrogen.
Derivatize the fatty acids to their pentafluorobenzyl (PFB) esters for enhanced sensitivity in
negative chemical ionization GC-MS.
Analyze the derivatized samples by GC-MS to separate and quantify Undecanoic-11,11,11-
d3 Acid and any potential metabolic products.
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Protocol 2: Analysis of a Fungal Signaling Pathway
using a Labeled Precursor
This protocol describes a conceptual workflow to investigate how undecanoic acid might

influence a specific signaling pathway, such as one involved in lipid metabolism.

1. Hypothesis Formulation: Based on existing literature, hypothesize the involvement of a

particular signaling pathway in the antifungal action of undecanoic acid (e.g., the fatty acid

synthesis pathway).

2. Experimental Design:

Culture fungal cells as described in Protocol 1.
Expose the cells to Undecanoic-11,11,11-d3 Acid.
At selected time points, harvest the cells and prepare cell lysates.

3. Protein Expression Analysis:

Perform Western blotting on the cell lysates to analyze the expression levels of key proteins
in the hypothesized signaling pathway (e.g., fatty acid synthase).
Use antibodies specific to the proteins of interest.

4. Metabolite Analysis:

Use the lipid extracts from Protocol 1 to analyze the levels of key metabolites in the pathway
using GC-MS or LC-MS.
The presence of the deuterium label will confirm the incorporation of the administered
undecanoic acid into downstream metabolites.

Visualizing Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for

studying the effects of Undecanoic-11,11,11-d3 Acid and a simplified representation of its

proposed antifungal signaling pathway.
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Caption: Experimental workflow for analyzing deuterated undecanoic acid in fungal cultures.
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Caption: Proposed antifungal mechanism of undecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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